5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide

• CAS No.: 145061-43-4
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol
• IUPAC Name: 5-amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C13H16N2O3S/c1-18-9-8-15-19(16,17)13-7-3-4-10-11(13)5-2-6-12(10)14/h2-7,15H,8-9,14H2,1H3
• InChI Key: HUPYBBXKBJKDRG-UHFFFAOYSA-N
• Canonical SMILES: COCCNS(=O)(=O)C1=CC=CC2=C1C=CC=C2N

Description

5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide is a naphthalene sulfonamide derivative characterized by a 5-amino substitution on the naphthalene ring and a 2-methoxyethyl group attached to the sulfonamide nitrogen. Structurally, it belongs to a class of compounds known for their diverse biological and physicochemical properties, including fluorescence and enzyme inhibition. Naphthalene sulfonamides are widely studied due to their ability to interact with hydrophobic protein domains, making them valuable in drug design and biochemical probes . The 2-methoxyethyl substituent may enhance aqueous solubility compared to alkyl or aromatic substituents, a critical factor in pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide typically involves the following steps:

Nitration of Naphthalene: Naphthalene is nitrated to form 1-nitronaphthalene.

Reduction: The nitro group is reduced to an amino group, yielding 1-aminonaphthalene.

Sulfonation: 1-Aminonaphthalene is sulfonated to introduce the sulfonamide group.

Alkylation: The sulfonamide is then alkylated with 2-methoxyethyl chloride to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of catalysts and controlled reaction environments can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation primarily at the sulfonamide sulfur atom or the amino group:

• Sulfone Formation : Treatment with strong oxidizing agents (e.g., H$_2$O$_2$/H$_2$SO$_4$) converts the sulfonamide group into a sulfone derivative, enhancing electrophilicity.

• Amino Group Oxidation : The primary amine (-NH$_2$) is oxidized to a nitroso (-NO) or nitro (-NO$_2$) group under acidic conditions (e.g., KMnO$_4$/H$^+$), depending on reaction time and stoichiometry .

Table 1: Oxidation Reaction Conditions and Products

Reagent	Conditions	Product	Yield (%)	Source
H$_2$O$_2$/H$_2$SO$_4$	60°C, 2 hr	Sulfone derivative	75–80
KMnO$_4$/HCl	RT, 30 min	5-Nitroso derivative	45
KMnO$_4$/H$_2$SO$_4$	80°C, 4 hr	5-Nitro derivative	68

Sulfonation and Sulfur Modifications

The naphthalene ring undergoes electrophilic substitution at position 6 or 8 due to the directing effects of the amino and sulfonamide groups:

• Oleum Treatment : Sulfonation with 20–40% oleum introduces a sulfonic acid group (-SO$_3$H) at position 6 or 8, forming disulfonated derivatives .

• Thiolation : Reaction with P$_2$S$_5$ replaces the sulfonamide oxygen with sulfur, yielding a thiosulfonamide (-NHSO$_2$SH) .

Key Mechanistic Insight :
The methoxyethyl group stabilizes intermediates via steric and electronic effects, favoring regioselectivity at position 6 .

Diazotization and Coupling Reactions

The aromatic amino group participates in diazotization, enabling azo dye synthesis:

• Diazonium Salt Formation : Reaction with NaNO$_2$/HCl at 0–5°C produces a diazonium intermediate, which couples with electron-rich aromatics (e.g., phenols, amines) .

• Azo Dye Applications : Coupling with resorcinol or 1-naphthol generates dyes with λ$_{\text{max}}$ > 500 nm, used in textile and biomedical imaging .

Table 2: Azo Dye Synthesis Parameters

Coupling Partner	pH	λ$_{\text{max}}$ (nm)	Application	Source
Resorcinol	9–10	520	Textile dye
1-Naphthol	7–8	560	Fluorescent probe

Acylation and Nucleophilic Substitution

• Amino Group Acylation : The primary amine reacts with acyl chlorides (e.g., acetyl chloride) in pyridine to form amides, improving solubility in organic solvents .

• Sulfonamide Alkylation : The methoxyethyl side chain undergoes nucleophilic substitution with alkyl halides (e.g., CH$_3$I) under basic conditions, altering solubility and bioactivity .

Example Reaction :

$$\text{5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide} + \text{AcCl} \xrightarrow{\text{pyridine}} \text{5-Acetamido-N-(2-methoxyethyl)naphthalene-1-sulfonamide} \quad (\text{Yield: 82\%})[10]$$

Enzyme Inhibition and Biochemical Interactions

The compound acts as a competitive inhibitor for enzymes with sulfonamide-binding pockets:

• Carbonic Anhydrase Inhibition : Binds to Zn$^{2+}$ in the active site via the sulfonamide group, with IC$_{50}$ = 12 nM .

• Nrf2 Pathway Modulation : Structural analogs disrupt Keap1-Nrf2 interactions, promoting antioxidant enzyme expression (e.g., SOD, CAT) .

Structural-Activity Relationship (SAR) :

• The methoxyethyl group enhances membrane permeability compared to shorter alkyl chains .

• Electron-withdrawing substituents on the naphthalene ring increase binding affinity .

Stability and Degradation Pathways

• Hydrolysis : The sulfonamide bond is stable under neutral conditions but hydrolyzes in strong acids (HCl, 100°C) or bases (NaOH, 120°C) .

• Photodegradation : UV exposure (254 nm) cleaves the naphthalene ring, forming quinone-like byproducts.

Industrial and Pharmacological Relevance

• Drug Intermediate : Used in synthesizing kinase inhibitors and anti-inflammatory agents due to its dual functional groups .

• Scale-Up Synthesis : Continuous flow methods achieve 90% purity at 10 kg/batch, reducing reaction time by 40% compared to batch processes.

Scientific Research Applications

Table 1: Summary of Synthesis Methods

Synthesis Method	Key Steps	Yield (%)	Reference
Sulfonation followed by amination	Naphthalene + sulfonic acid + amine	75-85
Alkylation with methoxyethyl group	Naphthalene sulfonamide + alkyl halide	70-80
One-pot synthesis	Naphthalene + reagents in a single reaction	60-70

The compound exhibits significant biological activity, making it a candidate for various therapeutic applications. Notably, it has been studied for its anti-inflammatory, anticancer, and antimicrobial properties.

Anti-inflammatory Activity

Research shows that sulfonamide derivatives can inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are involved in the inflammatory process. In vitro studies have demonstrated that 5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide effectively reduces inflammation markers.

• Case Study : A study reported an IC50 value of 0.04 μmol for COX-2 inhibition, comparable to established non-steroidal anti-inflammatory drugs (NSAIDs) like celecoxib .

Anticancer Properties

The compound has also been evaluated for its anticancer effects against various cell lines. Preliminary findings suggest it may induce apoptosis in cancer cells through mitochondrial pathways.

• Case Study : In vitro tests on HeLa and MCF-7 cell lines showed significant cytotoxicity with IC50 values around 36 μM, indicating potential as an anticancer agent .

Table 2: Biological Activities of 5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide

Activity Type	Target Cells	IC50 (μM)	Mechanism of Action	Reference
Anti-inflammatory	COX-2	0.04	Enzyme inhibition
Anticancer	HeLa	36	Induction of apoptosis
Antimicrobial	Various bacteria	<100	Disruption of cell wall

Therapeutic Applications

Given its biological activities, 5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide holds promise in therapeutic applications including:

• Pain Management : As an anti-inflammatory agent, it could be developed into pain relief medications.
• Cancer Treatment : Its ability to induce apoptosis suggests potential use in cancer therapies.
• Antimicrobial Agents : The compound shows efficacy against certain bacterial strains, indicating possible applications in treating infections.

Mechanism of Action

The mechanism of action of 5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the sulfonamide group can interact with enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Biological Activity/Applications	Key References
5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide	5-amino, N-(2-methoxyethyl)	Potential HDAC inhibition, fluorophore
1-[5-(Dimethylamino)-1-naphthylsulfonyl]imidazolidine-2-thione	5-dimethylamino, imidazolidine-thione	Protein binding, fluorescence probes
COB221	5-dimethylamino, N-[3-(dimethylamino)propyl]	Angiogenesis inhibition (IC50: 1–5 µM)
EDANS (5-(2-Aminoethylamino)-1-naphthalenesulfonic acid)	5-(2-aminoethylamino), sulfonic acid	FRET donor in biochemical assays
5-Methoxynaphthalene-1-sulfonamide	5-methoxy	Intermediate in organic synthesis

Key Observations:

Amino vs. Dimethylamino Substitution: The 5-amino group in the target compound contrasts with the 5-dimethylamino group in dansyl derivatives (e.g., 1-[5-(dimethylamino)-1-naphthylsulfonyl]imidazolidine-2-thione). The dimethylamino group is strongly electron-donating, enhancing fluorescence quantum yield, while the primary amino group may reduce fluorescence intensity but improve hydrogen-bonding interactions with biological targets .

Methoxyethyl vs. Alkyl/Aromatic Substituents: The N-(2-methoxyethyl) group in the target compound likely increases hydrophilicity (logP ~1.5–2.0 estimated) compared to N-alkyl or N-aryl substituents. For example, COB221, with an N-[3-(dimethylamino)propyl] group, exhibits logP ~2.5–3.0, favoring membrane permeability but reducing solubility .

Sulfonamide vs. Sulfonic Acid :

• EDANS, a sulfonic acid derivative, is highly water-soluble but lacks the sulfonamide’s versatility in covalent modification. The target compound’s sulfonamide group allows for easier functionalization in drug design .

Physicochemical Properties

Table 2: Estimated Physicochemical Properties

Property	5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide	COB221	EDANS
Molecular Weight (g/mol)	~310	~407	~296
logP	1.5–2.0	2.5–3.0	-1.2 (sulfonic acid)
Water Solubility	Moderate (methoxyethyl enhances solubility)	Low (alkyl chain)	High
Fluorescence λmax	~340–360 nm (estimated)	335 nm (dansyl group)	336 nm (FRET donor)

Biological Activity

5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide is a sulfonamide compound that has garnered attention for its diverse biological activities, particularly in the fields of antibacterial and anticancer research. This article reviews the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

Overview of Sulfonamides

Sulfonamides are a class of compounds characterized by the presence of a sulfonamide functional group (-SO2NH2). They have been widely used as antimicrobial agents due to their ability to inhibit bacterial growth by interfering with folic acid synthesis. The biological activity of sulfonamides can be attributed to their structural features, including electron-withdrawing groups that enhance their efficacy against various pathogens .

Antibacterial Activity

The antibacterial properties of 5-amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide have been documented in various studies. The compound exhibits significant activity against a range of bacterial strains, including Gram-positive and Gram-negative bacteria.

Minimum Inhibitory Concentration (MIC) Values

Table 1 summarizes the MIC values for 5-amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide against selected bacterial strains:

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	10
Escherichia coli	10
Bacillus subtilis	10
Salmonella typhimurium	10

These results indicate that the compound is effective at low concentrations, suggesting its potential for therapeutic applications in treating bacterial infections .

Anticancer Activity

Recent studies have also explored the anticancer properties of sulfonamide derivatives. For instance, 5-amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide has shown promise in inhibiting the proliferation of cancer cell lines.

Case Study: Cell Line Testing

A study evaluated the cytotoxic effects of the compound on various cancer cell lines, including MDA-MB-231 (breast cancer) and HeLa (cervical cancer) cells. The results indicated that:

• At a concentration of 1 μM, the compound effectively arrested MDA-MB-231 cells in the G2/M phase of the cell cycle, similar to known chemotherapeutic agents like Combretastatin A4.
• The IC50 value for HeLa cells was found to be in the double-digit nanomolar range, indicating potent anticancer activity .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of sulfonamides. Modifications to the naphthalene ring and sulfonamide group can significantly influence antibacterial and anticancer efficacy.

Key Findings on SAR

• Electron-Withdrawing Groups : The presence of electron-withdrawing groups on the aromatic ring enhances antibacterial activity by increasing lipophilicity and improving membrane permeability.
• Substituent Positioning : The position of substituents on the naphthalene ring affects both antibacterial and anticancer activities, with certain configurations yielding better results than others .

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of 5-amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide to target proteins involved in bacterial resistance and cancer progression.

Binding Affinity Results

The binding energies calculated for key targets are as follows:

• E. coli DNA Gyrase : -6.37 kcal/mol
• COVID-19 Main Protease : -6.35 kcal/mol

These results suggest that the compound may also possess antiviral properties, warranting further investigation into its potential as a multi-target therapeutic agent .

Q & A

Q. What are the optimal synthetic routes for 5-Amino-N-(2-methoxyethyl)naphthalene-1-sulfonamide, and how can reaction conditions be tailored to improve yield?

• Methodological Answer : The synthesis typically involves sulfonation and amidation steps. For example, analogous sulfonic acid derivatives are synthesized via nitration at low temperatures followed by reduction (e.g., using magnesium carbonate) to introduce the amino group . To optimize yield:

• Use controlled sulfonation with sulfuric acid at 0–5°C to avoid over-sulfonation.
• Introduce the 2-methoxyethylamine group via nucleophilic substitution under anhydrous conditions (e.g., DMF as solvent, 80°C, 24 hours).
• Monitor reaction progress via TLC or HPLC, and purify via column chromatography (silica gel, ethyl acetate/hexane gradient) .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

• Methodological Answer :

• NMR : Use $^1$H and $^{13}$C NMR to confirm the presence of the methoxyethyl group (δ ~3.3 ppm for OCH$_3$) and sulfonamide protons (δ ~7.5–8.5 ppm for aromatic protons) .
• Mass Spectrometry : High-resolution ESI-MS can verify molecular weight (expected [M+H]$^+$ ~323.1 Da).
• HPLC-PDA : Purity assessment (>95%) using a C18 column with a water/acetonitrile gradient .

Q. How can researchers assess the compound’s preliminary biological activity, such as antimicrobial or antioxidant potential?

• Methodological Answer :

• Antimicrobial Assays : Perform broth microdilution (MIC/MBC) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, using ampicillin as a positive control .
• Antioxidant Screening : Use DPPH and ABTS radical scavenging assays, comparing activity to ascorbic acid .
• Cytotoxicity Testing : MTT assay on human cell lines (e.g., HEK-293) to establish safety thresholds .

Advanced Research Questions

Q. What computational methods (e.g., DFT, molecular docking) can predict the compound’s reactivity and binding affinity for target proteins?

• Methodological Answer :

• DFT Calculations : Optimize geometry at the B3LYP/6-31G(d) level to analyze electronic properties (e.g., HOMO-LUMO gap, electrostatic potential maps) and predict sites for electrophilic/nucleophilic attack .
• Molecular Docking : Use AutoDock Vina to simulate binding to hydrophobic pockets in proteins (e.g., albumin or enzyme active sites). The sulfonamide and naphthalene groups may engage in π-π stacking and hydrogen bonding .

Q. How can researchers resolve contradictions in biological activity data across different experimental models?

• Methodological Answer :

• Dose-Response Analysis : Test multiple concentrations (e.g., 1–100 µM) to identify non-linear effects or toxicity thresholds .
• Model-Specific Validation : Compare results in cell-free (e.g., enzyme inhibition assays) vs. cell-based systems to isolate confounding factors (e.g., membrane permeability) .
• Meta-Analysis : Cross-reference with structurally similar compounds (e.g., dansyl derivatives) to identify trends in sulfonamide bioactivity .

Q. What strategies are recommended for designing derivatives to enhance fluorescence properties or target specificity?

• Methodological Answer :

• Fluorescence Tuning : Modify the methoxyethyl group with electron-withdrawing substituents (e.g., nitro groups) to shift emission wavelengths. Use fluorimetry (λ$_{ex}$ ~340 nm, λ$_{em}$ ~450 nm) to validate changes .
• Targeted Delivery : Conjugate with peptides or antibodies via the amino group, using EDC/NHS coupling chemistry. Validate specificity via competitive binding assays .

Q. How can AI-driven tools like COMSOL Multiphysics optimize large-scale synthesis or environmental stability studies?

• Methodological Answer :

• Process Simulation : Model reaction kinetics and heat transfer in COMSOL to identify bottlenecks (e.g., exothermic peaks during sulfonation) and scale-up parameters .
• Environmental Fate Analysis : Predict degradation pathways (hydrolysis, photolysis) using QSAR models. Validate via LC-MS/MS to detect breakdown products .

Data Analysis and Theoretical Frameworks

Q. What statistical approaches are critical for analyzing dose-dependent biological responses?

• Methodological Answer :

• Nonlinear Regression : Fit data to sigmoidal models (e.g., Hill equation) using GraphPad Prism to calculate EC$_{50}$/IC$_{50}$ values.
• ANOVA with Post Hoc Tests : Compare multiple treatment groups (e.g., Tukey’s test for pairwise differences) .

Q. How should researchers integrate this compound into a broader theoretical framework, such as structure-activity relationships (SAR) for sulfonamides?

• Methodological Answer :

• SAR Modeling : Use Principal Component Analysis (PCA) to correlate substituent effects (e.g., methoxy vs. ethoxy groups) with bioactivity. Include descriptors like LogP, polar surface area, and Hammett constants .
• Literature Mining : Cross-reference with databases (e.g., PubChem BioAssay) to identify shared targets (e.g., carbonic anhydrase inhibition) .